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Compound of Interest

Compound Name: Cobalt(ll) perchlorate hexahydrate

Cat. No.: B077673

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of cobalt(ll)
perchlorate hexahydrate, Co(ClOa4)2:6H20. The following sections detail the crystallographic
data, experimental protocols for its characterization, and a logical workflow for its structural
analysis, offering a comprehensive resource for researchers in chemistry, materials science,
and pharmaceutical development.

Crystallographic Data Summary

The crystal structure of cobalt(ll) perchlorate hexahydrate has been determined to be
orthorhombic. The fundamental building blocks of this structure are isolated hexaaquacobalt(Il)
cations, [Co(H20)e6]2*, and perchlorate anions, ClO4~. In this arrangement, the cobalt ion is
octahedrally coordinated by six water molecules.

The key crystallographic data for cobalt(ll) perchlorate hexahydrate are summarized in the
table below for easy reference and comparison.
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Parameter Value

Crystal System Orthorhombic

Unit Cell Dimensions

a 7.76 A

b 13.44 A

c 5.20 A

Formula per Unit Cell (2) Data not available in search results
Space Group Data not available in search results
Calculated Density Data not available in search results

Experimental Protocols

The determination of the crystal structure of cobalt(ll) perchlorate hexahydrate involves a
series of precise experimental procedures, from synthesis to data analysis.

Synthesis and Crystallization

A common method for the preparation of cobalt(ll) perchlorate hexahydrate involves the
reaction of cobalt(ll) carbonate with perchloric acid.[1]

Protocol:

 In a well-ventilated fume hood, carefully add a stoichiometric amount of cobalt(ll) carbonate
(CoCO0:s) to a dilute solution of perchloric acid (HCIOa4).

« Stir the mixture gently until the effervescence of carbon dioxide ceases, indicating the
completion of the reaction: CoCOs + 2HCIO4 — Co(ClOa4)2 + H20 + COz2

« Filter the resulting solution to remove any unreacted starting material or impurities.

» Slowly evaporate the solvent from the filtrate at room temperature. Dark-red crystals of
cobalt(ll) perchlorate hexahydrate will form over time.
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» Collect the crystals by filtration and dry them carefully, for instance, by pressing them
between filter papers.

Single-Crystal X-ray Diffraction Analysis

The definitive method for elucidating the three-dimensional atomic arrangement in a crystalline
solid is single-crystal X-ray diffraction.

Protocol:

» Crystal Mounting: A suitable single crystal of cobalt(ll) perchlorate hexahydrate is selected
under a microscope and mounted on a goniometer head.

» Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer. The
crystal is cooled to a low temperature (typically 100 K) to minimize thermal vibrations of the
atoms. A monochromatic X-ray beam is directed at the crystal, and the diffraction pattern is
recorded on a detector as the crystal is rotated.

o Data Processing: The collected diffraction data are processed to determine the unit cell
parameters and the intensities of the reflections.

o Structure Solution and Refinement: The processed data are used to solve the crystal
structure, typically using direct methods or Patterson methods. The initial structural model is
then refined using least-squares methods to obtain the final atomic coordinates, bond
lengths, and bond angles.

Logical Workflow for Crystal Structure Analysis

The process of determining and analyzing a crystal structure follows a logical and systematic
workflow. The diagram below illustrates the key stages involved in the crystal structure analysis
of cobalt(ll) perchlorate hexahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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